Cas no 1545860-72-7 (N-2-(diethylamino)ethyl-2-methyloxolan-3-amine)

• Product Name: N-2-(diethylamino)ethyl-2-methyloxolan-3-amine
• CAS No: 1545860-72-7
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 5210092
• PubChem ID: 75525175
• Update Time: 2025-10-30

N-2-(diethylamino)ethyl-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• Diethyl({2-[(2-methyloxolan-3-yl)amino]ethyl})amine
• N-[2-(diethylamino)ethyl]-2-methyloxolan-3-amine
• N',N'-Diethyl-N-(2-methyloxolan-3-yl)ethane-1,2-diamine
• N-2-(diethylamino)ethyl-2-methyloxolan-3-amine

• Inchi： 1S/C11H24N2O/c1-4-13(5-2)8-7-12-11-6-9-14-10(11)3/h10-12H,4-9H2,1-3H3
• InChI Key： JOMJEWBWZCXJNL-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)NCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• XLogP3: 1
• Topological Polar Surface Area: 24.5

Additional information on N-2-(diethylamino)ethyl-2-methyloxolan-3-amine

Comprehensive Overview of N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7)

N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a diethylaminoethyl moiety attached to a 2-methyloxolan-3-amine backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

The molecular structure of N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7) combines a cyclic ether (oxolan) with an amine functional group, which enhances its reactivity and solubility in various solvents. This characteristic makes it a valuable building block for synthesizing more complex molecules. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents. Its ability to modulate biological pathways has positioned it as a candidate for further investigation in preclinical studies.

In the context of current trends, N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7) aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are actively seeking ways to optimize its production using eco-friendly catalysts and renewable resources, addressing concerns about environmental impact. Additionally, its potential applications in personalized medicine and targeted drug delivery systems have sparked interest among biotech startups and academic institutions.

From a technical standpoint, the compound's physicochemical properties, such as its boiling point, melting point, and logP value, are critical for its handling and application in laboratory settings. Analytical techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to characterize its purity and stability. These methods ensure that the compound meets the stringent quality standards required for research and industrial use.

The versatility of N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7) extends beyond pharmaceuticals. It has also found applications in the development of advanced materials, such as polymers and coatings, where its amine functionality contributes to improved adhesion and durability. This dual utility underscores its importance in both life sciences and material engineering, making it a compound of interest for multidisciplinary research teams.

As the scientific community continues to explore the potential of N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7), questions about its mechanism of action, toxicity profile, and scalability remain at the forefront of discussions. Addressing these queries will be essential for unlocking its full potential and ensuring its safe and effective use in various applications. With ongoing advancements in synthetic chemistry and analytical technologies, the future of this compound looks promising.

In summary, N-2-(diethylamino)ethyl-2-methyloxolan-3-amine (CAS No. 1545860-72-7) represents a fascinating area of study with broad implications for science and industry. Its unique structure, combined with its diverse applications, makes it a standout candidate for further research and development. Whether in the realm of drug discovery, material science, or sustainable chemistry, this compound is poised to make significant contributions to innovation and progress.